![molecular formula C7H13NO B6152476 3-OXABICYCLO[4.1.0]HEPTAN-7-YLMETHANAMINE, Mixture of diastereomers CAS No. 1559337-84-6](/img/no-structure.png)
3-OXABICYCLO[4.1.0]HEPTAN-7-YLMETHANAMINE, Mixture of diastereomers
Description
“3-OXABICYCLO[4.1.0]HEPTAN-7-YLMETHANAMINE, Mixture of diastereomers” is a chemical compound with the molecular formula C7H13NO . It is also known by its IUPAC name (3-oxabicyclo[4.1.0]heptan-7-yl)methanamine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H13NO/c8-3-6-5-1-2-9-4-7(5)6/h5-7H,1-4,8H2 . This indicates that the compound has a bicyclic structure with an oxygen atom incorporated into one of the rings .Physical And Chemical Properties Analysis
This compound has a molecular weight of 127.19 . It is a liquid at room temperature and is stored at 4 degrees Celsius .Safety and Hazards
The compound is classified as dangerous, with hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-OXABICYCLO[4.1.0]HEPTAN-7-YLMETHANAMINE involves the formation of the oxabicyclo[4.1.0]heptane ring system followed by the introduction of the amine group at the 7-position. The diastereomers are obtained as a mixture due to the presence of two stereocenters in the molecule.", "Starting Materials": [ "Cyclopentadiene", "Ethyl vinyl ether", "Sodium hydride", "Methanol", "Ammonium chloride", "Sodium borohydride", "Benzyl bromide", "Hydrochloric acid", "Sodium hydroxide", "Methylamine" ], "Reaction": [ "Step 1: Cyclopentadiene and ethyl vinyl ether undergo a Diels-Alder reaction in the presence of sodium hydride to form the oxabicyclo[4.1.0]heptane ring system.", "Step 2: The resulting product is treated with ammonium chloride in methanol to open the oxirane ring and form the corresponding amino alcohol.", "Step 3: The amino alcohol is reduced with sodium borohydride to form the corresponding amine.", "Step 4: The amine is reacted with benzyl bromide in the presence of sodium hydroxide to form the benzylated amine.", "Step 5: The benzyl group is removed using hydrochloric acid to obtain the final product, 3-OXABICYCLO[4.1.0]HEPTAN-7-YLMETHANAMINE, mixture of diastereomers." ] } | |
CAS RN |
1559337-84-6 |
Product Name |
3-OXABICYCLO[4.1.0]HEPTAN-7-YLMETHANAMINE, Mixture of diastereomers |
Molecular Formula |
C7H13NO |
Molecular Weight |
127.2 |
Purity |
95 |
Origin of Product |
United States |
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